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Compound of Interest

Compound Name: 4-(Dimethoxymethyl)pyrimidine

CAS No.: 25746-87-6

Cat. No.: B030326

Get Quote

Executive Summary & Chemical Identity
4-(Dimethoxymethyl)pyrimidine (CAS: 25746-87-6) is a specialized heterocyclic building

block utilized primarily in the synthesis of antiviral and anticancer therapeutics.[1] Its structural

core combines a pyrimidine ring with a dimethoxymethyl acetal side chain.[1]

This guide addresses the critical safety and stability challenges posed by this molecule: acetal

sensitivity. While the pyrimidine ring offers stability, the acetal moiety is susceptible to acid-

catalyzed hydrolysis, reverting to the reactive aldehyde (4-pyrimidinecarboxaldehyde).

Preserving the integrity of this reagent requires strict adherence to pH control and moisture

exclusion.
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Chemical Attribute Specification

CAS Number 25746-87-6

Molecular Formula C₇H₁₀N₂O₂

Molecular Weight 154.17 g/mol

Physical State
Brown Liquid (Standard Grade) to Low-Melting

Solid (High Purity)

Boiling Point ~196°C (at 760 mmHg)

Density ~1.112 g/cm³

Solubility
Soluble in Methanol, DCM, Ethyl Acetate;

Hydrolyzes in aqueous acid.[2]

Hazard Identification & Toxicology (GHS Standards)
While comprehensive toxicological data (LD50) for this specific isomer is limited, structural

analogs (methoxypyrimidines) dictate a Warning signal word based on the Precautionary

Principle.

Primary Hazards
H315 (Skin Irritation): Moderate irritant upon direct contact. Lipophilic nature facilitates

dermal absorption.

H319 (Eye Irritation): Causes serious eye irritation.[2][3][4] The acetal functionality can

hydrolyze on the moist surface of the eye, potentially releasing methanol and the parent

aldehyde.

H335 (Respiratory Irritation): Vapor or mist inhalation may irritate the upper respiratory tract.

Mechanistic Insight: The "Hidden" Hazard
Methanol Generation: Upon contact with gastric acid (ingestion) or acidic waste streams, the

dimethoxymethyl group hydrolyzes, releasing two equivalents of methanol per molecule. Safety

protocols must account for methanol toxicity risks in bulk spill scenarios.
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Storage & Stability Protocol
The shelf-life of 4-(Dimethoxymethyl)pyrimidine is directly correlated to moisture exclusion

and pH neutrality.

The "Dry & Neutral" Mandate
Temperature: Store at 2–8°C. Cold storage retards the kinetics of spontaneous hydrolysis.

Atmosphere: Headspace must be purged with dry Nitrogen (N₂) or Argon (Ar). Oxygen is

less of a concern than atmospheric moisture.

Container: Amber glass is preferred to prevent photo-degradation of the pyrimidine ring.

Caps must be PTFE-lined to prevent leaching of plasticizers.

Diagram: Storage Decision Logic
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Received 4-(Dimethoxymethyl)pyrimidine
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Figure 1: Decision logic for maintaining reagent integrity upon receipt and during active use.

Handling & Experimental Precautions
Objective: Prevent premature deprotection of the acetal group during synthesis.

Solvent Selection
Recommended: Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile.
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Avoid: Alcohols (unless intended for transacetalization), Water, and Acidic Solvents (e.g.,

Chloroform stored without stabilizers can become acidic).

Protocol: Always test the pH of the solvent before dissolving the reagent. If the solvent is

acidic, neutralize it by passing it through a basic alumina plug.

Reaction Setup (Inert Atmosphere)
Glassware Prep: Oven-dry all glassware. Surface moisture on glass is sufficient to initiate

hydrolysis at the micromolar scale.

Cannula Transfer: For liquid grades, use positive pressure cannulation or a gas-tight syringe

to transfer the reagent. Avoid pouring, which introduces atmospheric moisture.

Quenching: When quenching reactions involving this compound, use a buffered aqueous

solution (e.g., Saturated NaHCO₃) rather than pure water or acid, to prevent rapid exotherm

and decomposition during workup.

Diagram: Synthesis Workflow & Checkpoints
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Figure 2: Critical Control Points (CCPs) in the synthetic workflow to prevent acetal failure.

Emergency Response & Waste Disposal
Spill Management
In the event of a spill, the primary risk is the release of volatile organic vapors and potential

hydrolysis.

Evacuate & Ventilate: Remove ignition sources.
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Absorb: Use an inert absorbent (Vermiculite or Sand). Do not use acidic clay absorbents, as

they may trigger an exothermic hydrolysis reaction on the spill pile.

Neutralize: Wipe the surface with a dilute solution of Sodium Bicarbonate (NaHCO₃) to

ensure any residues are neutralized.

Waste Disposal
Segregation: Classify as Non-Halogenated Organic Waste (unless mixed with halogenated

solvents).

Labeling: Explicitly label the waste tag with "Contains Acetals – Potential Methanol

Generator." This alerts waste management personnel to avoid mixing with strong acid waste

streams, which could cause pressure buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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